Cas no 1261934-10-4 (3-(3-Ethoxyphenyl)-5-chlorobenzoic acid)

• Product Name: 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid
• CAS No: 1261934-10-4
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18320419
• CID: 2764459
• PubChem ID: 53226322
• Update Time: 2025-10-31

3-(3-Ethoxyphenyl)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320419
• 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid, 95%
• DTXSID70690033
• 5-Chloro-3'-ethoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-ETHOXYPHENYL)-5-CHLOROBENZOIC ACID
• 1261934-10-4
• 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid

• MDL： MFCD18320419
• Inchi： 1S/C15H13ClO3/c1-2-19-14-5-3-4-10(9-14)11-6-12(15(17)18)8-13(16)7-11/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： XHMXMWJZAPLHKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid

Introduction to 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid (CAS No. 1261934-10-4)

3-(3-Ethoxyphenyl)-5-chlorobenzoic acid, identified by the chemical compound code CAS No. 1261934-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative, characterized by its ethoxy and chloro substituents, exhibits unique structural and functional properties that make it a valuable candidate for various chemical and biological applications. The compound's molecular structure, featuring a benzoic acid core with substituents at the 3-position of the phenyl ring and the 5-position of the benzoic acid moiety, contributes to its distinct reactivity and potential utility in synthetic chemistry and drug discovery.

The synthesis of 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic versatility. The introduction of the ethoxy group at the 3-position of the phenyl ring and the chloro group at the 5-position of the benzoic acid backbone requires precise control over reaction conditions, including temperature, solvent selection, and catalyst choice. These parameters are critical in ensuring high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, have been employed to achieve these transformations efficiently.

In recent years, 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid has been explored for its potential pharmacological properties. Its structural features suggest that it may interact with various biological targets, making it a promising scaffold for drug development. Preliminary studies have indicated that this compound exhibits moderate affinity for certain enzyme systems, which could be exploited for therapeutic purposes. For instance, its ability to modulate the activity of cytochrome P450 enzymes has been investigated in vitro, revealing potential applications in metabolic disorders or as a lead compound for further derivatization.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, renowned for its role in numerous drugs and natural products. The presence of both ethoxy and chloro substituents in 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid enhances its molecular complexity, potentially influencing its bioavailability, solubility, and metabolic stability. These factors are crucial in determining the compound's suitability for clinical use. Additionally, computational studies have been conducted to predict the binding modes of this compound with potential target proteins, providing insights into its mechanism of action.

One of the most intriguing aspects of 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid is its potential role as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to design derivatives with tailored properties. This flexibility has sparked interest in using this compound as a building block for novel therapeutic agents. Researchers have explored various modifications, including hydroxylations, methylation, or even heterocyclic ring formations, to enhance its pharmacological profile.

The pharmaceutical industry has long valued benzoic acid derivatives for their broad spectrum of biological activities. 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid fits into this category due to its structural motifs that are commonly associated with bioactive compounds. Its potential applications span across different therapeutic areas, including anti-inflammatory agents, antimicrobial agents, and even neuroprotective compounds. The ongoing research into this compound underscores its significance as a pharmacological scaffold.

Recent advancements in chemical biology have enabled more detailed investigations into the interactions between 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid and biological systems. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its molecular structure and dynamics. These studies have provided valuable insights into how this compound interacts with biological targets at the atomic level, which is essential for rational drug design.

The environmental impact of 3-(3-Ethoxyphenyl)-5-chlorobenzoic acid is also an area of growing interest. As synthetic chemistry progresses, there is an increasing emphasis on developing methodologies that minimize waste and reduce environmental footprint. Researchers are exploring green chemistry approaches to optimize the synthesis of this compound, ensuring that it aligns with sustainable practices. This includes using renewable feedstocks or developing catalytic systems that improve efficiency while reducing byproduct formation.

In conclusion,3-(3-Ethoxyphenyl)-5-chlorobenzoic acid (CAS No. 1261934-10-4) represents a fascinating subject of study in medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis provides insights into advanced organic transformations, while its pharmacological properties offer opportunities for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound,it is poised to play an increasingly important role in both academic research and industrial applications.